Cas no 62935-23-3 (2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, butyl ester)
62935-23-3 structure
Product Name:2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, butyl ester
CAS No:62935-23-3
MF:C8H9F5O2
MW:232.147880315781
CID:428638
PubChem ID:71381801
Update Time:2025-04-19
2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, butyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, butyl ester
- butyl 3,3-difluoro-2-(trifluoromethyl)prop-2-enoate
- DTXSID20804224
- VTRJBGXDGGHPEU-UHFFFAOYSA-N
- 62935-23-3
-
- Inchi: 1S/C8H9F5O2/c1-2-3-4-15-7(14)5(6(9)10)8(11,12)13/h2-4H2,1H3
- InChI Key: VTRJBGXDGGHPEU-UHFFFAOYSA-N
- SMILES: FC(/C(=C(\F)/F)/C(=O)OCCCC)(F)F
Computed Properties
- Exact Mass: 232.05227
- Monoisotopic Mass: 232.05227034g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, butyl ester Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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